Cas no 44816-77-5 (N-(2-amino-1-methylethyl)propane-1,2-diamine)

N-(2-amino-1-methylethyl)propane-1,2-diamine structure
44816-77-5 structure
Product Name:N-(2-amino-1-methylethyl)propane-1,2-diamine
CAS No:44816-77-5
MF:C6H17N3
MW:131.219280958176
CID:929654
PubChem ID:3016427
Update Time:2025-04-19

N-(2-amino-1-methylethyl)propane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N-(2-amino-1-methylethyl)propane-1,2-diamine
    • 2-N-(2-aminopropyl)propane-1,2-diamine
    • SCHEMBL15386
    • EINECS 256-165-6
    • NS00057493
    • N~1~-(1-Aminopropan-2-yl)propane-1,2-diamine
    • DTXSID40963281
    • ZWSGQNNHVMWSFL-UHFFFAOYSA-N
    • 44816-77-5
    • AKOS006337513
    • Inchi: 1S/C6H17N3/c1-5(8)4-9-6(2)3-7/h5-6,9H,3-4,7-8H2,1-2H3
    • InChI Key: ZWSGQNNHVMWSFL-UHFFFAOYSA-N
    • SMILES: N(CC(C)N)C(C)CN

Computed Properties

  • Exact Mass: 131.142247555g/mol
  • Monoisotopic Mass: 131.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 65.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 64.1Ų
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